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Introduction

Reactive dyes, such as C.I. Reactive Blue 160, are widely used in the textile industry due to
their vibrant colors and excellent wash fastness, which is attributed to the covalent bonds they
form with textile fibers.[1] However, a significant portion of these dyes is lost to wastewater
during the dyeing process, creating a considerable environmental challenge. The complex
aromatic structures of reactive dyes make them resistant to conventional wastewater treatment
methods.[2] Ozonation, an advanced oxidation process (AOP), has emerged as a highly
effective method for the decolorization and degradation of these recalcitrant dyes.[2][3] Ozone
(03), a powerful oxidizing agent, can directly react with the dye molecules or decompose to
form highly reactive hydroxyl radicals (¢*OH), which are non-selective and can mineralize
organic pollutants.[2][4] This document provides detailed application notes and experimental
protocols for the treatment of Reactive Blue 160 wastewater using ozonation.

Data Presentation

The efficiency of the ozonation process for the degradation of Reactive Blue 160 is influenced
by several key parameters. The following tables summarize the quantitative data from various
studies, highlighting the effects of these parameters on removal efficiencies.
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Table 1: Effect of Operational Parameters on Removal Efficiency in Batch Mode[2][5]
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. Initial
Color Dye COoD Ozonati

Paramet . Dye Referen

Value Remova Remova Remova on Time
er . Conc. ce

1 (%) 1 (%) 1 (%) (min)
(mglL)

pH 3 Varies Varies Varies 30 100 [5]
7 Varies Varies Varies 30 100 [5]
10 Varies Varies Varies 30 100 [5]
10.76 High High High 30 100 [5]
Temperat Increase Increase Increase

15 30 100 [5]
ure (°C) d d d
25 Optimal Optimal Optimal 30 100 [5]

Decrease Decrease Decrease
35 30 100 [5]

d d d
Ozone
Gas Flow ] )

0.5 Varies Varies - 10 100 [5]
Rate
(L/min)
0.7 Varies Varies - 10 100 [5]
0.9 Optimal Optimal - 10 100 [5]

Decrease Decrease
11 - 10 100 [5]

d d

Decrease Decrease
1.3 - 10 100 [5]

d d
Initial
Dye
Concentr 100 >95 >08 >80 30 100 [5]
ation
(mglL)
200 98.04 990.84 87.31 30 200 [2][5]
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300

Varies

Varies

Varies

30 300

[5]

400

Varies

Varies

Varies

30 400

[5]

Table 2: Comparison of Batch and Continuous Ozonation Modes[2][5]

Hydrauli .
. Initial
Operati Color Dye CoD c
Flow . Dye Referen
on Remova Remova Remova Retentio
Type . Conc. ce
Mode 1 (%) 1 (%) 1 (%) n Time
. (mglL)
(min)
Batch - 98.04 99.84 87.31 30 200 [2]15]
Continuo Counter-
97.24 99.76 86.38 30 200 [2]15]
us current
Lower Lower Lower
Continuo Concurre  than than than
30 200 [5]
us nt counter- counter- counter-
current current current

Experimental Protocols

This section outlines the detailed methodologies for the ozonation of Reactive Blue 160

wastewater.

Preparation of Synthetic Wastewater

Objective: To prepare a synthetic wastewater solution with a known concentration of Reactive

Blue 160.

Materials:

o C.l. Reactive Blue 160 dye

¢ Distilled or deionized water
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Sodium chloride (NaCl)

Sodium carbonate (Na2CO3)

Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) for pH adjustment

Volumetric flasks

Magnetic stirrer and stir bar

Protocol:

Accurately weigh the desired amount of Reactive Blue 160 dye powder. For a 200 mg/L
solution, weigh 0.200 g of the dye.

o Dissolve the dye in a 1 L volumetric flask partially filled with distilled water.

o Add other components to simulate textile effluent, such as NaCl (e.g., 0.05%) and Naz=COs
(e.g., 0.00-0.03%), if required for the study.[5]

« Stir the solution using a magnetic stirrer until the dye and other salts are completely
dissolved.

o Fill the volumetric flask to the 1 L mark with distilled water.

o Measure the initial pH of the solution and adjust to the desired experimental value using HCI
or NaOH.

Ozonation Experimental Setup and Procedure

Objective: To treat the synthetic Reactive Blue 160 wastewater with ozone in a laboratory-
scale reactor.

Equipment:
e Ozone generator (e.g., Corona discharge type)[1]

e Oxygen or dry air feed gas
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Gas flow meter

Bubble column reactor (e.g., polyacrylic, glass) with a gas diffuser[5][6]

Magnetic stirrer (optional, for stirred tank reactors)[1]

Off-gas ozone destructor (e.g., containing manganese dioxide or activated carbon)
Sampling port

pH meter

Spectrophotometer for color and dye concentration analysis

COD analysis kit

Protocol:

Set up the experimental apparatus as shown in the workflow diagram below.

Fill the bubble column reactor with a known volume of the prepared synthetic wastewater
(e.g., 10 L).[5]

Turn on the ozone generator and set the desired ozone gas flow rate using the flow meter
(e.g., 0.9 L/min).[5]

Bubble the ozone gas through the wastewater via the gas diffuser at the bottom of the
reactor.

Maintain a constant temperature if required, using a water bath.

Collect samples at regular time intervals (e.g., 0, 5, 10, 15, 30, 60, 90 minutes) through the
sampling port.[5][6]

Immediately analyze the samples for residual dye concentration, color, and COD. To quench
any residual dissolved ozone and stop the reaction, sodium thiosulfate can be added to the
samples.
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» Continue the ozonation for the desired total reaction time (e.g., 90 minutes for complete
mineralization).[2][5]

 After the experiment, direct the off-gas to an ozone destructor to ensure no ozone is
released into the atmosphere.

Analytical Methods

Objective: To quantify the removal of color, dye, and Chemical Oxygen Demand (COD).
3.1. Color and Dye Concentration Measurement:
o Calibrate a UV-Vis spectrophotometer.

o Determine the maximum absorbance wavelength (A\_max) of Reactive Blue 160 (typically
around 604-630 nm).[5]

o For each collected sample, measure the absorbance at A_max.

o Calculate the dye concentration using a pre-established calibration curve of absorbance
versus known dye concentrations.

o Color can be measured in Pt-Co units or by monitoring the decrease in absorbance at the
A_max.

o Calculate the removal efficiency using the following formula: Removal Efficiency (%) =
[(Initial Value - Final Value) / Initial Value] x 100

3.2. Chemical Oxygen Demand (COD) Measurement:
e Use a standard method for COD analysis (e.g., closed reflux, colorimetric method).

e Digest the samples with a strong oxidizing agent (e.g., potassium dichromate) in a sulfuric
acid medium.

o Measure the concentration of the remaining oxidizing agent colorimetrically.

o Calculate the COD removal efficiency using the formula mentioned above.
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Caption: Experimental workflow for the ozonation treatment of Reactive Blue 160 wastewater.
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Caption: Proposed degradation pathway of Reactive Blue 160 during ozonation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. jpoll.ut.ac.ir [jpoll.ut.ac.ir]

2. researchgate.net [researchgate.net]

3. Ozone application in different industries: A review of recent developments - PMC
[pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1244196/docs?utm_src=pdf-body#application-notes-and-protocols-for-ozonation-of-reactive-blue-160-wastewater
https://www.benchchem.com/product/b1244196/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ozonation-of-reactive-blue-160-wastewater
https://www.benchchem.com/product/b1244196/docs?utm_src=pdf-body#application-notes-and-protocols-for-ozonation-of-reactive-blue-160-wastewater
https://www.benchchem.com/product/b1244196?utm_src=pdf-custom-synthesis#bc-rfq
https://jpoll.ut.ac.ir/article_85967_3d4bbfe2eb85159289c566a76d1cd6b0.pdf
https://www.researchgate.net/figure/The-chemical-structure-of-CI-Reactive-Blue-160_fig3_258196389
https://pmc.ncbi.nlm.nih.gov/articles/PMC9637394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9637394/
https://www.mdpi.com/2071-1050/12/2/471
https://www.researchgate.net/publication/357882054_Treatment_of_CI_Reactive_Blue_160_by_ozonation_system
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244196?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 6. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols for Ozonation of
Reactive Blue 160 Wastewater]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244196/docs#application-notes-and-protocols-for-
ozonation-of-reactive-blue-160-wastewater]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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